Cas no 6949-93-5 (ethyl 2-(2-cyclohexylethyl)-3-oxobutanoate)

ethyl 2-(2-cyclohexylethyl)-3-oxobutanoate structure
6949-93-5 structure
Product Name:ethyl 2-(2-cyclohexylethyl)-3-oxobutanoate
CAS No:6949-93-5
MF:C14H24O3
MW:240.338564872742
CID:973801
PubChem ID:230430
Update Time:2025-04-19

ethyl 2-(2-cyclohexylethyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-cyclohexylethyl)-3-oxobutanoate
    • 2-(2-cyclohexyl-2-hydroxy-2-phenylacetoxy)-N,N-diethyl-N-methylethanaminium bromide; Spasmophen; Oxyfenon; oxyphenonium; 2-(2-cyclohexyl-ethyl)-acetoacetic acid ethyl ester; OXYPHENONIUM BROMIDE; Diaethyl-{2-[(cyclohexyl-hydroxy-phenyl)-acetoxy]-aethyl}-methyl-ammonium, Bromid; 2-[(cyclohexylhydroxyphenylacetyl)oxy]-N,N-diethyl-N-methyl-ethanaminium; 2-(2-Cyclohexyl-aethyl)-acetessigsaeure-aethylester; diethyl-{2-[(cyclohexyl-hydroxy-ph
    • NSC-25340
    • 6949-93-5
    • NSC25340
    • Inchi: 1S/C14H24O3/c1-3-17-14(16)13(11(2)15)10-9-12-7-5-4-6-8-12/h12-13H,3-10H2,1-2H3
    • InChI Key: KXHGOJZCEBYJTR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(C)=O)CCC1CCCCC1)=O

Computed Properties

  • Exact Mass: 240.17262
  • Monoisotopic Mass: 240.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 3.11520

ethyl 2-(2-cyclohexylethyl)-3-oxobutanoate Related Literature

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